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Compound of Interest

Compound Name: Furan-3-ylethynyltrimethylsilane

Cat. No.: B1316097

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a formal Safety Data Sheet (SDS) and should be
used in conjunction with official safety documentation and a thorough risk assessment before
handling Furan-3-ylethynyltrimethylsilane.

Introduction

Furan-3-ylethynyltrimethylsilane (CAS No. 465521-19-1) is a heterocyclic building block
utilized in organic synthesis, particularly in the construction of more complex molecules for
pharmaceutical and materials science research. Its structure incorporates a furan ring, an
ethynyl group, and a trimethylsilyl moiety, each contributing to its reactivity and potential
hazards. This guide provides a comprehensive overview of the known safety, handling, and
precautionary measures for this compound, based on available data.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for Furan-3-
ylethynyltrimethylsilane.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula CoH120Si [1]
Molecular Weight 164.28 g/mol [1]
Boiling Point 184-186 °C (lit.)
Density 0.906 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.4910 (lit.)
Flash Point 65 °C (149 °F)
Table 2: Hazard Identification and Classification
Parameter Classification Reference

GHS Pictogram

Signal Word

Warning

Hazard Statements (H-codes)

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
respiratory irritation.H413: May
cause long lasting harmful

effects to aquatic life.

Precautionary Statements (P-

codes)

P261, P264, P271, P273,
P302+P352,
P305+P351+P338

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, STOT
SE 3, Aquatic Chronic 4

Target Organs

Respiratory system

Potential Hazards and Toxicological Profile
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While specific toxicological data for Furan-3-ylethynyltrimethylsilane is limited, the presence
of the furan moiety warrants significant caution.

» Furan Moiety: Furan itself is classified as a possible human carcinogen (Group 2B) and is
known to be a hepatotoxic agent.[2][3] The furan ring can be metabolized in vivo to reactive
intermediates that can be toxic.[4] Chronic exposure to furan has been shown to cause liver
cancer in animals.[3][5]

e [rritation: As indicated by the GHS classification, this compound is an irritant to the skin,
eyes, and respiratory tract. Direct contact should be avoided.

o Alkynylsilane Group: While the trimethylsilyl group generally imparts greater stability to
terminal alkynes, caution is still advised.[6][7] A reported explosion involving
(trimethylsilyl)acetylene under oxidative coupling conditions was attributed to static electricity,
not thermal instability.[6][7]

Safe Handling and Storage

A logical workflow for the safe handling of Furan-3-ylethynyltrimethylsilane is depicted below.

Click to download full resolution via product page

Caption: Safe Handling Workflow for Furan-3-ylethynyltrimethylsilane.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory.
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» Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.qg., nitrile)
should be worn.

» Respiratory Protection: All handling of this volatile liquid should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.

Engineering Controls

o Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

e An eyewash station and safety shower should be readily accessible.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

e The compound should be stored under an inert atmosphere, such as argon, to prevent
degradation.[8]

o Keep away from heat, sparks, and open flames.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: The compound is a combustible liquid. Vapors may form explosive
mixtures with air and can travel to a source of ignition and flash back.[5] Upon combustion, it
may produce hazardous decomposition products including carbon oxides and silicon oxides.

Experimental Protocol Example

The following is an example of a synthetic procedure where Furan-3-ylethynyltrimethylsilane
is used as a reagent. This is for informational purposes only and should be adapted and
assessed for safety by the user.

Reaction: 1,3-Dipolar Cycloaddition
This reaction is described in the synthesis of 3-triazole-thiogalactosides.

e Procedure: To a solution of p-methylphenyl 3-azido-3-deoxy-1-thio-3-D-galactopyranoside
and Cul (0.25 equivalents) in acetonitrile (MeCN), Furan-3-ylethynyltrimethylsilane (1.5
equivalents) is added. The reaction mixture is stirred at room temperature for a specified
time (e.g., 8 hours).

o Work-up: The reaction mixture is typically concentrated, and the product is purified by
chromatography.

Note: This protocol is a brief summary. For detailed experimental conditions, refer to the
original publication. All steps should be performed in a chemical fume hood with appropriate
PPE.

Disposal Considerations

Dispose of Furan-3-ylethynyltrimethylsilane and any contaminated materials as hazardous
waste in accordance with all applicable local, state, and federal regulations. Do not allow the
material to enter drains or waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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